Cas no 14906-59-3 (4-Cyanopyridine N-oxide)

4-Cyanopyridine N-oxide Properties

Names and Identifiers

• 4-cyanopyridine N-oxide
• 4-Cyanopyridine-N-oxide
• Iso-Nicotinonitrile N-Oxide
• 4-Cyanopyridinium-1-olate
• 1-Oxide-isonicotinonitrile
• 1-Oxy-isonicotinonitrile
• 4-Cyanopyride N-oxide
• 4-Cyanopyridine 1-oxide
• 4-pyridinecarbonitrile N-oxide
• ISONICOTINONITRILE 1-OXIDE
• Isonicotinonitrile N-Oxide
• pyridine-4-carbonitrile N-oxide
• 4-Cyanopyridine oxide
• 4-Pyridinecarbonitrile 1-oxide
• NSC 132883
• 4-Pyridinecarbonitrile, 1-oxide
• 1-oxidopyridin-1-ium-4-carbonitrile
• Isonicotinonitrile, 1-oxide
• zlchem 1007
• PubChem12408
• 4-Pyridinecarbonitrile,1-oxide
• 4-cyanopyridin-1-ium-1-olate
• 4-Pyridinecarbonitrile, N-oxide
• 4-Cyanopyridine
• 4-CYANOPYRIDINE N-OXIDE
• ISO-NICOTINONITRILE N-OXIDE
• CHEMBL5206267
• FT-0618311
• QNCSFBSIWVBTHE-UHFFFAOYSA-N
• NSC132883
• SCHEMBL190424
• InChI=1/C6H4N2O/c7-5-6-1-3-8(9)4-2-6/h1-4
• NS00024878
• MFCD00006205
• 4-Cyanopyridine N-oxide, 96%
• SY035733
• CL0281
• 14906-59-3
• EN300-156540
• 4-cyanopyridinium-1-olate; 4-cyanopyridine oxide; 4-pyridinecarbonitrile 1-oxide
• NSC-132883
• AKOS015891508
• ETHYL2-METHYL-4,5,6,7-TETRAFLUOROBENZOFURAN-3-CARBOXYLATE
• W-108093
• BCP18494
• AMY12153
• 4-Cyanopyridine N-oxide
• DB-026226
• iso-Nicotinonitrile N-Oxide
• 4-cyanopyridine oxide
• 4-CYANOPYRIDINIUM-1-OLATE
• +Expand

• MDL： MFCD00006205
• InChIKey： QNCSFBSIWVBTHE-UHFFFAOYSA-N
• Inchi： 1S/C6H4N2O/c7-5-6-1-3-8(9)4-2-6/h1-4H
• SMILES： [O-][N+]1C([H])=C([H])C(C#N)=C([H])C=1[H]

Computed Properties

• Exact Mass: 120.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 120.032
• Heavy Atom Count: 9
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.2

Experimental Properties

• LogP: 0.98678
• PSA: 49.25000
• Refractive Index: 1.567
• Boiling Point: 382.7 °C at 760 mmHg
• Melting Point: 227.0 to 232.0 deg-C
• Flash Point: 185.3 °C
• Solubility: 1 M NH4OH: soluble5mg/mL, clear, colorless (methanol)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.14

4-Cyanopyridine N-oxide Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S37/39-S36/37/39-S22
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：2-8 °C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-Cyanopyridine N-oxide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%